Cas no 2138518-92-8 (4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-)

• Product Name: 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-
• CAS No: 2138518-92-8
• MF: C₁₀H₁₈FN₃O₂S
• MW: 263.332224369049
• CID: 5301021
• Update Time: 2025-07-23

4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylpropyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-(2,2-Dimethylpropyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-

• Inchi： 1S/C10H18FN3O2S/c1-7(2)14-8(6-10(3,4)5)12-13-9(14)17(11,15)16/h7H,6H2,1-5H3
• InChI Key： IOYOPWIOIJLIMM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC(C)(C)C)N1C(C)C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2

Additional information on 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-

Exploring the Unique Properties and Applications of 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)- (CAS No. 2138518-92-8)

In the ever-evolving landscape of chemical research, 4H-1,2,4-Triazole-3-sulfonyl fluoride derivatives have garnered significant attention due to their versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and material science. Among these, the compound with CAS No. 2138518-92-8, specifically 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-4H-1,2,4-Triazole-3-sulfonyl fluoride, stands out for its unique structural features and functional properties. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while addressing common queries and industry trends.

The 4H-1,2,4-Triazole core is a nitrogen-rich heterocycle known for its stability and ability to participate in diverse chemical reactions. When functionalized with a sulfonyl fluoride group, as seen in this compound, it gains enhanced reactivity, particularly in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions—a topic of high interest in modern synthetic chemistry. Researchers are increasingly exploring SuFEx-compatible reagents for bioconjugation and polymer synthesis, making this compound a valuable candidate for such applications.

One of the key structural highlights of 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-4H-1,2,4-Triazole-3-sulfonyl fluoride is its branched alkyl substituents, which contribute to its lipophilicity and steric hindrance. These properties are critical in drug discovery, where modulating a molecule's bioavailability and target interaction is paramount. Recent studies highlight the role of triazole-sulfonyl fluoride hybrids in designing covalent inhibitors, a hot topic in proteomics and kinase research.

From a synthetic perspective, the preparation of this compound typically involves multi-step organic transformations, including cyclization and fluorosulfonylation reactions. Optimizing these processes for high-yield synthesis and scalability is a recurring challenge discussed in academic forums. Notably, the compound's stability under various pH conditions and its compatibility with green chemistry principles are also areas of active investigation, aligning with the global push for sustainable chemical practices.

Beyond pharmaceuticals, CAS No. 2138518-92-8 has potential in advanced material science. Its ability to form stable linkages with polymers and surfaces makes it a candidate for surface modification and functional coatings. For instance, researchers are evaluating its use in biocompatible hydrogels and conductive polymers, addressing growing demand in wearable electronics and medical devices.

As interest in sulfur-fluoride chemistry grows, so do questions about the safety and handling of such compounds. While 4H-1,2,4-Triazole-3-sulfonyl fluoride derivatives are generally stable under controlled conditions, proper storage (e.g., anhydrous environments) and handling protocols are emphasized in technical datasheets. These precautions align with broader industry standards for high-performance reagents.

In summary, 5-(2,2-dimethylpropyl)-4-(1-methylethyl)-4H-1,2,4-Triazole-3-sulfonyl fluoride represents a compelling intersection of structural innovation and practical utility. Its applications span from precision medicine to smart materials, reflecting the compound's adaptability to cutting-edge scientific challenges. For researchers seeking SuFEx reagents or triazole-based building blocks, this compound offers a promising avenue for exploration.